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Cat. No.: B1140267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth examination of the nuclear properties of Carbon-14 (¹⁴C),

a radioactive isotope of carbon integral to a wide array of scientific disciplines. This guide

details its decay characteristics, half-life, and the experimental methodologies used for its

quantification. The information is intended to serve as a core technical resource for

professionals in research, drug development, and other scientific fields where the application of

radiolabeled compounds is pertinent.

Core Isotopic and Decay Properties
Carbon-14 is a naturally occurring radioisotope of carbon, distinguished by its atomic nucleus

containing 6 protons and 8 neutrons.[1][2] Its presence in organic matter forms the basis of the

radiocarbon dating method.[1][3] The key physical and decay properties of Carbon-14 are

summarized below.

Table 1: Core Properties of Carbon-14
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Property Value

Half-Life (t½) 5730 ± 40 years[4][5]

Natural Abundance
~1.2 parts per trillion (1.2 x 10⁻¹⁰ %) of

atmospheric carbon[1][6]

Isotope Mass 14.0032420 Da[1]

Decay Mode Beta (β⁻) Decay[1][2][7]

Daughter Nuclide Nitrogen-14 (¹⁴N) (Stable)[1][8]

| Specific Activity | 164.9 GBq/g (2.31 GBq/mmol)[1] |

The Beta Decay Pathway of Carbon-14
Carbon-14 undergoes beta (β⁻) decay, a process governed by the weak nuclear force.[9] In

this transformation, a neutron within the ¹⁴C nucleus is converted into a proton, which remains

in the nucleus. This process results in the emission of an electron (beta particle) and an

electron antineutrino.[1][8][10] The increase in the number of protons from 6 to 7 changes the

atomic element from carbon to nitrogen, resulting in the stable isotope Nitrogen-14.[10][11]

The balanced nuclear equation for this decay is: ¹⁴₆C → ¹⁴₇N + e⁻ + ν̅e[7][8]

The energy released during this decay is distributed between the emitted beta particle and the

antineutrino.[1]

Table 2: Carbon-14 Beta Decay Energy

Parameter Energy Value

Total Decay Energy 0.1565 MeV (156.5 keV)[1][7]

Maximum β⁻ Energy ~156 keV[1]

| Weighted Mean β⁻ Energy | 49 keV[1] |

Caption: Beta decay pathway of Carbon-14 to the stable Nitrogen-14 isotope.
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Experimental Protocols for Quantification
The determination of the half-life and the quantification of Carbon-14 in a sample rely on

accurately measuring its decay rate. The primary techniques employed for this purpose are

Gas Proportional Counting, Liquid Scintillation Counting, and Accelerator Mass Spectrometry

(AMS).

3.1. Gas Proportional Counting This is a conventional radiometric technique that directly

measures the beta particles emitted during ¹⁴C decay.[12]

Sample Preparation: The carbon-containing sample is first combusted to produce carbon

dioxide (CO₂) gas.

Measurement: This CO₂ is then introduced into a gas proportional counter. The counter is a

chamber filled with an inert gas and a high-voltage anode wire. Beta particles emitted by the

decay of ¹⁴C ionize the gas, creating electron-ion pairs. The strong electric field accelerates

these electrons towards the anode, causing further ionization and creating a cascade of

electrons. This results in a measurable electrical pulse.

Quantification: The number of pulses per unit time is proportional to the amount of ¹⁴C in the

sample. The decay rate is often measured in counts per minute per gram of carbon (cpm/g

C).[13]

3.2. Liquid Scintillation Counting (LSC) LSC is another widely used radiometric method for

detecting beta radiation.[1][12]

Sample Preparation: The sample is dissolved or suspended in a "cocktail" containing an

organic solvent and a scintillator (a fluor).

Measurement: When a ¹⁴C atom decays, the emitted beta particle transfers its energy to the

solvent molecules, which in turn transfer the energy to the scintillator molecules. The excited

scintillator molecules then release this energy as flashes of light (scintillations).[12]

Detection: Photomultiplier tubes (PMTs) detect these light flashes. To reduce background

noise, systems typically use two PMTs in coincidence; a count is only registered when both

tubes detect the flash simultaneously.[12] The energy of the light flash is proportional to the

energy of the beta particle, allowing for energy-based discrimination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.radiocarbon.com/about-carbon-dating.htm
https://www.chemteam.info/Radioactivity/Radioactivity-Half-life-C14only.html
https://en.wikipedia.org/wiki/Carbon-14
https://www.radiocarbon.com/about-carbon-dating.htm
https://www.radiocarbon.com/about-carbon-dating.htm
https://www.radiocarbon.com/about-carbon-dating.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.3. Accelerator Mass Spectrometry (AMS) AMS is a modern, highly sensitive method that

directly counts the number of ¹⁴C atoms in a sample, rather than waiting for them to decay.[1]

[12]

Ionization and Acceleration: The sample is first converted into a solid graphite target. Atoms

from the target are sputtered and ionized. These ions are then accelerated to very high

energies (mega-electron-volts) using a particle accelerator.[14]

Isotope Separation: The high-speed ion beam passes through magnetic and electric fields.

These fields separate the ions based on their mass-to-charge ratio, effectively isolating the

¹⁴C ions from the much more abundant ¹²C and ¹³C isotopes and other isobars like ¹⁴N.[14]

Detection: A specialized detector then counts the individual ¹⁴C ions.[14]

Advantages: AMS is far more efficient than decay counting methods, allowing for the

analysis of much smaller samples (as small as individual seeds) and providing results

significantly faster.[1][3]

Caption: Experimental workflows for the quantification of Carbon-14.

Applications in Drug Development and Research
An understanding of Carbon-14's properties is crucial for its application as a tracer in

biochemical and medical research.[2] By incorporating ¹⁴C into drug molecules, researchers

can track their metabolic pathways, distribution, and excretion in living organisms.[11] The

relatively low energy of its beta emissions makes it suitable for many in vitro and in vivo

studies, while its long half-life ensures that it can be used in long-term experiments without

significant decay affecting quantification over the study's duration. The choice of detection

method (LSC for bulk samples, AMS for high-sensitivity studies) depends on the specific

requirements of the experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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